Cas no 21161-19-3 (4-(4-methylphenyl)azetidin-2-one)

4-(4-methylphenyl)azetidin-2-one is a β-lactam derivative featuring a phenyl ring substituted with a methyl group at the para position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its β-lactam core is structurally significant, offering reactivity for ring-opening reactions and functionalization. The methylphenyl substituent enhances stability while maintaining compatibility with further modifications. This compound is suited for applications in medicinal chemistry, including the synthesis of antibiotics and enzyme inhibitors. Its well-defined structure and purity make it a reliable building block for research and industrial processes requiring precise molecular frameworks.

4-(4-methylphenyl)azetidin-2-one structure

21161-19-3 structure

Product Name:4-(4-methylphenyl)azetidin-2-one

CAS No:21161-19-3

MF:C₁₀H₁₁NO

MW:161.200442552567

CID:2841160

PubChem ID:12773534

Update Time:2025-05-28

4-(4-methylphenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(4-methylphenyl)azetidin-2-one
- AKOS013992872
- DTXCID30460330
- 21161-19-3
- DTXSID00509523
- 4-(4-Methylphenyl)-2-azetidinone
- 965-855-2
- G75805
- CS-0225514
- 4-(p-tolyl)-2-azetidinone
- Z1238837490
- EN300-1241105
- Inchi： 1S/C10H11NO/c1-7-2-4-8(5-3-7)9-6-10(12)11-9/h2-5,9H,6H2,1H3,(H,11,12)
- InChI Key： RBSYEWYRLCXGMG-UHFFFAOYSA-N
- SMILES： O=C1CC(C2C=CC(C)=CC=2)N1

Computed Properties

Exact Mass: 161.084063974Da
Monoisotopic Mass: 161.084063974Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 29.1Å²

4-(4-methylphenyl)azetidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1241105-0.05g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	0.05g	$118.0	2023-06-08
Enamine	EN300-1241105-0.1g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	0.1g	$176.0	2023-06-08
Enamine	EN300-1241105-0.25g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	0.25g	$252.0	2023-06-08
Enamine	EN300-1241105-0.5g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	0.5g	$457.0	2023-06-08
Enamine	EN300-1241105-1.0g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	1g	$584.0	2023-06-08
Enamine	EN300-1241105-2.5g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	2.5g	$1147.0	2023-06-08
Enamine	EN300-1241105-5.0g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	5g	$1695.0	2023-06-08
Enamine	EN300-1241105-10.0g	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95%	10g	$2516.0	2023-06-08
Enamine	EN300-1241105-50mg	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95.0%	50mg	$118.0	2023-10-02
Enamine	EN300-1241105-100mg	4-(4-methylphenyl)azetidin-2-one	21161-19-3	95.0%	100mg	$176.0	2023-10-02